Cas no 125282-28-2 (2-(pyridin-2-yl)prop-2-en-1-amine)

2-(pyridin-2-yl)prop-2-en-1-amine structure

125282-28-2 structure

Product Name:2-(pyridin-2-yl)prop-2-en-1-amine

CAS No:125282-28-2

Molecular Formula:C₈H₁₀N₂

Molecular Weight:134.1784

CID:896801

PubChem ID:45079941

2-(pyridin-2-yl)prop-2-en-1-amine Properties

Names and Identifiers

- 2-Pyridineethanamine,beta-methylene-(9CI)
- 2-(pyridin-2-yl)prop-2-en-1-amine

Computed Properties

Exact Mass: 134.0845
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 134.084398327g/mol
Heavy Atom Count: 10
Complexity: 120
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91

2-(pyridin-2-yl)prop-2-en-1-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1839883-0.05g	2-(pyridin-2-yl)prop-2-en-1-amine	125282-28-2		0.05g	$1068.0	2023-09-19

2-(pyridin-2-yl)prop-2-en-1-amine Related Literature

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2. Rapid synthesis of 3-cyanopyridine-derived chromophores with two-dimensional tunability and solvatochromic photophysical properties†

Mark C. Bagley,Zhifan Lin,Simon J. A. Pope Chem. Commun., 2009, 5165-5167
3. The reductive P–P coupling of primary and secondary phosphines mediated by N-heterocyclic carbenes†

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4. Low band-gap donor–acceptor copolymers based on dioxocyclopenta[c]thiophene derivatives as acceptor units: synthesis, properties, and photovoltaic performances†

Jianming Huang,Makoto Karakawa,Yoshio Aso J. Mater. Chem. A, 2013,1, 15000-15009
5. New fluorene-based chiral copolymers with unusually high optical activity in pristine and annealed thin films†

Min Ju Cho,Jong-Soo Ahn,Young-Un Kim,Hyun Ah Um,Paras N. Prasad,Geon Joon Lee,Dong Hoon Choi RSC Adv., 2016,6, 23879-23886
6. Asymmetric Friedel−Crafts reaction of unsaturated carbonyl-tethered heteroarenes via vinylogous activation of Pd0-π-Lewis base catalysis†

Bo Jiang,Wu-Tao Gui,Hao-Tian Wang,Ke Xie,Zhi-Chao Chen,Lei Zhu,Qin Ouyang,Wei Du Chem. Sci., 2023,14, 10867-10874
7. General discussion

Faraday Discuss. Chem. Soc., 1984,77, 139-156
8. Colorimetric assay for the sensitive detection of phosphate in water based on metal–organic framework nanospheres possessing catalytic activity†

Wenying Li,Yue-Qing Zheng New J. Chem., 2020,44, 19683-19689
9. Control over the morphology and phase of MnOx formed in the modified Hummers' method and impact on the electrocapacitive properties of MnOx–graphite oxide composite electrodes†

Xiaoming Sun,Peng Liu,Yi Gu,Thomas E. Rufford,X. S. Zhao RSC Adv., 2016,6, 44717-44722
10. Towards the role of metal ions in the structural variability of proteins: CdII speciation of a metal ion binding loop motif†

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